Cas no 13219-95-9 (1H-Pyrrol-3-amine, 2,5-diphenyl-)

• Product Name: 1H-Pyrrol-3-amine, 2,5-diphenyl-
• CAS No: 13219-95-9
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 1229630
• PubChem ID: 3421948
• Update Time: 2025-04-20

1H-Pyrrol-3-amine, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-3-amine, 2,5-diphenyl-
• 2,5-diphenyl-1H-pyrrol-3-amine
• 3-amino-2,5-diphenylpyrrole
• PQBXWIUKGDQBRI-UHFFFAOYSA-
• InChI=1/C16H14N2/c17-14-11-15(12-7-3-1-4-8-12)18-16(14)13-9-5-2-6-10-13/h1-11,18H,17H2
• SCHEMBL6954715
• AKOS005443261
• 13219-95-9
• DTXSID50392346
• STK366549

• Inchi： 1S/C16H14N2/c17-14-11-15(12-7-3-1-4-8-12)18-16(14)13-9-5-2-6-10-13/h1-11,18H,17H2
• InChI Key： PQBXWIUKGDQBRI-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 233.10799
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 38.91